6-((1-((5-Ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C17H19N3O3S2/c1-2-15-4-6-17(24-15)25(21,22)20-9-7-14(8-10-20)23-16-5-3-13(11-18)12-19-16/h3-6,12,14H,2,7-10H2,1H3
• InChI Key: YCONWGJJOBPAJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)OC3=NC=C(C=C3)C#N
• Molecular Formula: C17H19N3O3S2
• Molecular Weight: 377.5 g/mol

Description

The compound “6-((1-((5-Ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals. It also has a thiophene ring, which is a sulfur-containing heterocycle that is often found in drugs and other bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperidine ring provides a basic nitrogen atom, the sulfonyl group is a good leaving group, and the thiophene ring can participate in aromatic reactions.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions. For example, the piperidine ring could undergo substitution reactions at the nitrogen atom or the carbon atoms. The sulfonyl group could be replaced by nucleophiles in a substitution reaction.

Future Directions

The future research directions for this compound could be very broad and would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and eventually tested in clinical trials.